N-((4-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-[[4-(1-methylbenzimidazol-2-yl)cyclohexyl]methyl]-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C23H27N5O2S/c1-27-19-5-3-2-4-18(19)26-22(27)16-8-6-15(7-9-16)13-25-20(29)12-17-14-31-23-24-11-10-21(30)28(17)23/h2-5,10-11,15-17H,6-9,12-14H2,1H3,(H,25,29)
• InChI Key: FXNWZSTZIFPUQW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3CCC(CC3)CNC(=O)CC4CSC5=NC=CC(=O)N45
• Molecular Formula: C23H27N5O2S
• Molecular Weight: 437.6 g/mol

Description

N-((4-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C23H27N5O2S and its molecular weight is 437.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Heterocyclic Compound Synthesis

This compound has been utilized as a precursor or core structure in the synthesis of various heterocyclic compounds. These synthesized compounds, incorporating a thiadiazole moiety or benzimidazole derivatives, have been explored for their insecticidal, antimicrobial, and anticancer activities. For instance, derivatives have been assessed against pests like the cotton leafworm, Spodoptera littoralis, showing potential as insecticidal agents (Fadda et al., 2017).

Anticancer Applications

Some derivatives of this compound have been synthesized and evaluated for their anticancer potential. For example, benzimidazole–thiazole derivatives have shown promising activity against cancer cell lines such as HepG2 and PC12, indicating their utility as potential anticancer agents (Nofal et al., 2014).

Antimicrobial Activity

Compounds derived from this chemical framework have also been tested for antimicrobial efficacy. Studies include the exploration of its derivatives for antibacterial and antifungal activities, highlighting the potential for developing new antimicrobial agents (Gullapelli et al., 2014; Ch., 2022).